4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95%

• IUPAC Name: 4-[2-(hydroxymethyl)phenyl]-3-methylbenzoic acid
• InChI: InChI=1S/C15H14O3/c1-10-8-11(15(17)18)6-7-13(10)14-5-3-2-4-12(14)9-16/h2-8,16H,9H2,1H3,(H,17,18)
• InChI Key: MACIZQHQDWNYOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)O)C2=CC=CC=C2CO
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID40689035
• Molecular Weight: 242.27 g/mol
• CAS RN: 1261969-80-5

Description

4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid (HMBA) is an organic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. It is a white crystalline solid with a melting point of 93-94 °C. HMBA is soluble in water, alcohol, and ether, but insoluble in chloroform and petroleum ether. It has a molecular formula of C10H10O3 and a molecular weight of 178.18 g/mol. HMBA is a derivative of benzoic acid and has been studied extensively for its potential therapeutic and synthetic applications.

Mechanism of Action

4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has been shown to have a variety of mechanisms of action. It has been reported to act as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has also been found to have antioxidant activity and to inhibit the growth of certain bacteria. In addition, 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has been found to act as an agonist of the G-protein coupled receptor GPR40, which is involved in glucose metabolism and energy homeostasis.
Biochemical and Physiological Effects
4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has been found to have a variety of biochemical and physiological effects. It has been reported to have anti-inflammatory and analgesic effects, as well as antioxidant activity. 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has also been found to have antifungal and antibacterial activity, as well as to inhibit the growth of certain cancer cell lines. In addition, 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has been found to have neuroprotective effects, as well as to have an effect on glucose metabolism and energy homeostasis.

Advantages and Limitations for Lab Experiments

4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. In addition, 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% is soluble in water, alcohol, and ether, making it easy to work with. On the other hand, 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% is insoluble in chloroform and petroleum ether, which can make it difficult to work with in certain experiments. In addition, 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has a low bioavailability and may not be suitable for use in certain studies.

Future Directions

The potential uses of 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% are still being explored, and there are many future directions that could be taken in terms of research and development. These include further study of its biochemical and physiological effects, as well as its potential therapeutic applications. In addition, further research could be done on its potential use as an inhibitor of COX-2 and as an agonist of GPR40. Further research could also be done on its potential use as an antioxidant and its potential applications in the synthesis of polymers and other materials. Finally, further research could be done on its potential use as an antifungal and antibacterial agent.

Synthesis Methods

4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% can be synthesized through several different methods. The most common route of synthesis is by the reaction of benzaldehyde with formaldehyde in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction produces 4-(2-hydroxymethylphenyl)-3-methylbenzoic acid as the major product. Other methods of synthesis include the reaction of benzaldehyde with malononitrile, the reaction of benzaldehyde with ethyl acetoacetate, and the reaction of benzaldehyde with ethyl cyanoacetate.

Scientific Research Applications

4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has been extensively studied for its potential therapeutic and synthetic applications. It has been used in the synthesis of various pharmaceuticals, including antibiotics and antifungal agents. 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has also been used in the synthesis of polymers and other materials for use in medical and industrial applications. In addition, 4-(2-Hydroxymethylphenyl)-3-methylbenzoic acid, 95% has been studied for its potential use in cancer research, as it has been shown to have antitumor activity in certain cell lines.